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Compound of Interest

Compound Name: 5-Morpholino-2-nitrophenol

Cat. No.: B070920 Get Quote

An In-depth Technical Guide to 5-Morpholino-2-
nitrophenol
For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Morpholino-2-nitrophenol is a substituted nitrophenol compound featuring a morpholine

ring. While specific experimental data on this molecule is limited in publicly accessible

literature, this guide provides a comprehensive overview of its known and predicted chemical

properties. It also discusses potential biological activities and synthetic pathways based on the

reactivity of structurally related compounds. This document is intended to serve as a

foundational resource for researchers interested in the potential applications of 5-Morpholino-
2-nitrophenol in medicinal chemistry and materials science.

Chemical Properties
5-Morpholino-2-nitrophenol, with the IUPAC name 5-(morpholin-4-yl)-2-nitrophenol, is a

yellow to light yellow crystalline powder.[1] Its chemical structure consists of a phenol ring

substituted with a nitro group at position 2 and a morpholine ring at position 5.
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A compilation of the available and computed physicochemical properties of 5-Morpholino-2-
nitrophenol is presented in Table 1. Notably, while a melting point is reported, other

experimental data such as boiling point and pKa are not readily available.

Property Value Source

IUPAC Name
5-(morpholin-4-yl)-2-

nitrophenol
PubChem[2]

CAS Number 175135-19-0 PubChem[2]

Molecular Formula C₁₀H₁₂N₂O₄ PubChem[2]

Molecular Weight 224.21 g/mol PubChem[2]

Appearance
Yellow to light yellow

crystalline powder

Inferred from related

compounds and supplier

data[1]

Melting Point 150-153 °C Chemical Supplier[1]

Boiling Point Not available

Solubility

Soluble in organic solvents

such as ethanol, acetone, and

chloroform.[1] Qualitative

solubility in aqueous solution

at pH 7.4 is >33.6 µg/mL.[2]

Chemical Supplier[1],

PubChem[2]

pKa Not available

XLogP3 1.6 PubChem[2]

Topological Polar Surface Area 78.5 Å² PubChem[2]

Spectroscopic Data
Detailed experimental spectroscopic data such as ¹H NMR, ¹³C NMR, and mass spectrometry

for 5-Morpholino-2-nitrophenol are not readily available in the public domain. However,

PubChem does provide access to an ATR-IR spectrum.[2]
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Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 5-Morpholino-2-
nitrophenol is not described in the reviewed literature, a plausible synthetic route can be

inferred from general organic chemistry principles and published methods for analogous

compounds. A potential synthetic pathway is outlined below.

Postulated Synthetic Pathway
A common method for the synthesis of such compounds involves the nucleophilic aromatic

substitution of a suitable precursor. In this case, a likely starting material would be a di-

substituted benzene with good leaving groups.

5-Chloro-2-nitrophenol

5-Morpholino-2-nitrophenol

Nucleophilic Aromatic Substitution

Morpholine
Base (e.g., K₂CO₃)
Solvent (e.g., DMF)

Heat

Nitroaromatic Compound
(R-NO₂)

Enzymatic Reduction
(Nitroreductases)

Uptake into cell Reactive Intermediates
(R-NO, R-NHOH)

Cellular Damage
(e.g., DNA damage, oxidative stress) Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What are the chemical properties of 5-Morpholino-2-
nitrophenol?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070920#what-are-the-chemical-properties-of-5-
morpholino-2-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b070920#what-are-the-chemical-properties-of-5-morpholino-2-nitrophenol
https://www.benchchem.com/product/b070920#what-are-the-chemical-properties-of-5-morpholino-2-nitrophenol
https://www.benchchem.com/product/b070920#what-are-the-chemical-properties-of-5-morpholino-2-nitrophenol
https://www.benchchem.com/product/b070920#what-are-the-chemical-properties-of-5-morpholino-2-nitrophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b070920?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

